Cas no 1368066-23-2 (1-Oxa-4-azaspiro[5.5]undecane-9-carboxylic acid)

• Product Name: 1-Oxa-4-azaspiro[5.5]undecane-9-carboxylic acid
• CAS No: 1368066-23-2
• MF: C₁₀H₁₇NO₃
• MW: 199.246883153915
• CID: 4697397
• Update Time: 2023-08-15

1-Oxa-4-azaspiro[5.5]undecane-9-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-oxa-4-azaspiro[5.5]undecane-9-carboxylic acid
• 1-Oxa-4-azaspiro[5.5]undecane-9-carboxylic acid

• Inchi： 1S/C10H17NO3/c12-9(13)8-1-3-10(4-2-8)7-11-5-6-14-10/h8,11H,1-7H2,(H,12,13)
• InChI Key： IARGJBQXFVTWPW-UHFFFAOYSA-N
• SMILES： O1CCNCC21CCC(C(=O)O)CC2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 221
• Topological Polar Surface Area: 58.6